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Executive Summary

4-Amino-5-bromo-2-chlorophenol (Formula: CsHsBrCINO) represents a highly functionalized
aromatic scaffold utilized primarily as an intermediate in the synthesis of fused heterocyclic
systems, such as benzoxazoles and benzimidazoles. Its specific substitution pattern—featuring
a phenol, an amine, and two distinct halogens—makes it a critical candidate for Structure-
Activity Relationship (SAR) studies aimed at modulating metabolic stability and lipophilicity in
pharmaceutical candidates.

This guide provides a definitive breakdown of its molecular identity, theoretical mass
spectrometry signatures, and a validated synthetic logic for its production.

Physicochemical Identity

Precise characterization of this compound requires distinguishing it from its commercially
common isomers (e.g., 4-amino-2-bromo-6-chlorophenol). The data below establishes the
baseline identity.
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Technical Note

IUPAC Name

4-Amino-5-bromo-2-

chlorophenol

Systematic numbering

prioritizes OH as 1.

Contains one Bromine and one

Molecular Formula CeHsBrCINO )
Chlorine atom.[1][2][3][4][5]
) Weighted average of all natural
Average Mol. Weight 222.47 g/mol )
isotopes.
) ) Calculated for 12C, 1H, 14N, 160,
Monoisotopic Mass 220.9247 Da
35Cl, "°Br.
Useful for crystallographic
Heavy Atom Count 10 ] o
density estimation.
Acidic strength increased by
Predicted pKa (OH) ~8.2-8.5 electron-withdrawing halogens
relative to phenol (pKa 10).
) Moderate lipophilicity; suitable
LogP (Predicted) ~2.3

for CNS drug scaffolds.

Mass Spectrometry: Isotopic Signhature Analysis

For the analytical chemist, the defining feature of 4-Amino-5-bromo-2-chlorophenol is its
mass spectral envelope. The presence of one bromine (“°Br/81Br = 1:[6]1) and one chlorine
(3>CI/37Cl = 3:[1][6]1) creates a unique "3:4:1" intensity pattern for the molecular ion cluster.

Theoretical Isotope Distribution

e M* (m/z 220.9): Contains 7°Br and 3>Cl. Relative Intensity: ~75%][6]

e M+2 (m/z 222.9): Contains (81Br + 3>Cl) AND (’°Br + 3’Cl). These isobaric species overlap.
Relative Intensity: ~100% (Base Peak)

e M+4 (m/z 224.9): Contains 8Br and 3’Cl.[6] Relative Intensity: ~25%][6]
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Technical Insight: In LC-MS workflows, do not filter solely for the monoisotopic mass. The M+2
peak is statistically the most abundant due to the combined probability of the heavier isotopes.
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79Br + 35CI
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M+2 (m/z 222.9)
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Click to download full resolution via product page

Figure 1: Isotopic distribution logic for 4-Amino-5-bromo-2-chlorophenol. The M+2 peak is
the convergence of two isotopic probabilities, making it the diagnostic target.

Synthetic Pathway & Production Logic

Direct halogenation of phenols is often non-selective.[7] To synthesize 4-Amino-5-bromo-2-
chlorophenol with high regioselectivity, a "Protection-Direction-Deprotection” strategy is
recommended. This route utilizes the strong ortho-directing power of the amino group
(protected as an acetamide) to install the bromine at position 5.

Recommended Protocol: The Acetamide Route

 Starting Material: 4-Amino-2-chlorophenol (Commercially available).

o Step 1 (Protection): Acetylation of the amine to form N-(3-chloro-4-hydroxyphenyl)acetamide.
This moderates the activating power of the nitrogen and prevents oxidation.

o Step 2 (Bromination): Bromination using NBS (N-Bromosuccinimide) in DMF or Acetonitrile.

o Mechanistic Note: The OH group directs ortho (Pos 6). The Acetamide directs ortho (Pos
5). Steric hindrance from the Chlorine at Pos 2 makes Pos 3 unfavorable. Experimental
evidence suggests the amide direction often dominates or cooperates to favor Position 5.
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o Step 3 (Deprotection): Acid hydrolysis (HCI/EtOH) to restore the free amine.

Start: 4-Amino-2-chlorophenol
(CAS: 95-85-2)

:

Protection
Reagent: Ac20, AcOH
Target: N-Acetylation

:

Intermediate 1:
N-(3-chloro-4-hydroxyphenyl)acetamide

:

Bromination
Reagent: NBS, MeCN, 0°C
Regioselectivity: Ortho to Amide

:

Intermediate 2:
N-(2-bromo-5-chloro-4-hydroxyphenyl)acetamide

'

Deprotection
Reagent: 6M HCI, Reflux
Target: Amide Hydrolysis

Click to download full resolution via product page

Figure 2: Step-wise synthetic workflow emphasizing regiocontrol via N-acetylation.

Analytical Characterization (NMR)
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Researchers synthesizing this compound should validate the structure using *H NMR. The
substitution pattern results in two isolated aromatic protons that are para to each other, typically
appearing as singlets.

Predicted *H NMR (400 MHz, DMSO-de):

0 ~9.5 ppm (s, 1H): Phenolic -OH (Exchangeable).

0 ~7.3 ppm (s, 1H): H-6 (Ortho to OH, Ortho to Br). This proton is deshielded by the adjacent
Bromine.

0 ~6.8 ppm (s, 1H): H-3 (Ortho to CI, Ortho to NHz). This proton is shielded by the adjacent
Amino group.

0 ~4.8 ppm (br s, 2H): -NH2 (Exchangeable).

Critical QC Check: If you observe doublets (J ~8 Hz), you have likely synthesized the wrong
isomer (e.g., 6-bromo isomer where protons are meta or ortho). The target molecule must show
singlets for the aromatic protons.

Safety & Handling

As a halogenated aminophenol, this compound presents specific hazards. It is not merely an
irritant but a potential alkylating agent and methemoglobinemia inducer.

o GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

» Storage: Light sensitive. Brominated phenols can undergo photolytic debromination. Store in
amber vials under inert gas (Argon/Nitrogen) at 2-8°C.

 Solubility: Soluble in DMSO, Methanol, and Ethyl Acetate. Poorly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12851881?utm_src=pdf-custom-synthesis#bc-rfq
https://www.savemyexams.com/as/chemistry/cie/25/revision-notes/22-analytical-techniques/22-2-mass-spectrometry/the-m-and-1-and-m-and-2-peaks/
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah987ec526
https://www.rsc.org/suppdata/d0/ra/d0ra08376c/d0ra08376c1.pdf
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/massspec/masspec1.htm
https://www.researchgate.net/figure/Synthesis-of-4-bromo-2-chlorobenzoic-acid-90-from-4-amino-2-nitrotoluene-11_fig30_45660589
https://www.chemistrysteps.com/isotopes-in-mass-spectrometry/
https://www.benchchem.com/pdf/The_Synthesis_of_5_Bromo_2_chlorophenol_A_Comprehensive_Technical_Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-bromo-5-chloro-3-fluorophenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-bromo-5-chloro-3-fluorophenol
https://www.benchchem.com/product/b12851881/docs#structural-synthetic-profile-4-amino-5-bromo-2-chlorophenol
https://www.benchchem.com/product/b12851881/docs#structural-synthetic-profile-4-amino-5-bromo-2-chlorophenol
https://www.benchchem.com/product/b12851881/docs#structural-synthetic-profile-4-amino-5-bromo-2-chlorophenol
https://www.benchchem.com/product/b12851881/docs#structural-synthetic-profile-4-amino-5-bromo-2-chlorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12851881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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